Cas no 2375273-70-2 (Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2375273-70-2
• MF: C₁₂H₂₂N₂O₃S
• MW: 274.379682064056
• CID: 6435571
• PubChem ID: 145874781
• Update Time: 2025-05-24

Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-imino-7λ6-thia-2-azaspiro[3.5]nonane-2-carboxylate 7-oxide
• 2375273-70-2
• tert-Butyl 7-imino-7l6-thia-2-azaspiro[3.5]nonane-2-carboxylate 7-oxide
• EN300-7439249
• Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C12H22N2O3S/c1-11(2,3)17-10(15)14-8-12(9-14)4-6-18(13,16)7-5-12/h13H,4-9H2,1-3H3
• InChI Key： TWVREHYLIHPVSW-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CN(C(=O)OC(C)(C)C)C2)(=N)=O

Computed Properties

• Exact Mass: 274.13511374g/mol
• Monoisotopic Mass: 274.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Additional information on Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate

Introduction to Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate (CAS No: 2375273-70-2)

Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate, with the CAS number 2375273-70-2, is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic structure, characterized by its intricate sulfur and nitrogen-containing heterocycles, presents a unique framework that has been explored for its potential applications in drug discovery and molecular chemistry.

The compound's name is rich in structural descriptors, highlighting its complex architecture. The presence of a tert-butyl group at the carboxylate position suggests a sterically hindered environment, which can influence its reactivity and interactions with biological targets. The spirocyclic core, specifically the spiro[3.5]nonane system, introduces a rigid framework that can be exploited to design molecules with specific binding properties.

One of the most compelling aspects of Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate is its potential as a building block in the synthesis of more complex molecules. The combination of sulfur and nitrogen heterocycles in its structure makes it a versatile intermediate for the development of novel pharmacophores. Recent studies have demonstrated its utility in the synthesis of peptidomimetics and other bioactive scaffolds, where the spirocyclic core provides stability and specificity.

In the realm of medicinal chemistry, the exploration of spirocyclic compounds has been driven by their unique physicochemical properties and biological activities. Spirocycles are known for their ability to mimic natural products and peptides, making them valuable candidates for drug development. The specific arrangement of atoms in Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate contributes to its potential as an anti-inflammatory, antimicrobial, or anticancer agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can interact with various biological targets, including enzymes and receptors involved in disease pathways. This has opened up new avenues for designing targeted therapies based on this scaffold.

The synthesis of Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate involves multi-step organic reactions that require careful optimization. The introduction of the spirocyclic core necessitates precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired structural features.

One of the key challenges in working with this compound is its sensitivity to environmental conditions. Like many heterocyclic systems, it may exhibit decomposition under extreme pH or temperature conditions, necessitating careful handling and storage protocols. However, these challenges are often outweighed by the potential benefits derived from its unique structural properties.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their diverse biological activities and synthetic accessibility. Tert-butyl 7-imino-7-oxo-7lambda6-thia-2-azaspiro[3.5]nonane-2-carboxylate is no exception, with ongoing research focused on expanding its applications in drug discovery. Future studies may explore its role in developing treatments for neurological disorders, infectious diseases, and chronic conditions.

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